Cas no 2060026-96-0 (5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-one)

5-Methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one is a heterocyclic compound featuring a fused pyrazolo-pyrazinone core structure. This scaffold is of significant interest in medicinal chemistry due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The presence of the methyl group at the 5-position enhances stability and may influence binding affinity in target interactions. Its rigid bicyclic framework offers a compact, lipophilic profile, making it suitable for drug discovery applications, particularly in the development of kinase inhibitors or CNS-targeted therapeutics. The compound’s synthetic accessibility and functional group compatibility further contribute to its utility in structure-activity relationship (SAR) studies.

5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-one structure

2060026-96-0 structure

Product Name:5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-one

CAS No:2060026-96-0

MF:C₇H₉N₃O

MW:151.165860891342

MDL:MFCD30498867

CID:5058309

PubChem ID:68953985

Update Time:2025-06-07

5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-one Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one
- 5-methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4-one
- 5-Methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one
- 5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-one
- MDL： MFCD30498867
- Inchi： 1S/C7H9N3O/c1-9-4-5-10-6(7(9)11)2-3-8-10/h2-3H,4-5H2,1H3
- InChI Key： ZGXSVAHVGPGXGU-UHFFFAOYSA-N
- SMILES： O=C1C2=CC=NN2CCN1C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 183
XLogP3: -0.3
Topological Polar Surface Area: 38.1

5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM335390-1g	5-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one	2060026-96-0	95%+	1g	$882	2023-02-02
Chemenu	CM335390-1g	5-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one	2060026-96-0	95%+	1g	$1201	2021-08-18
Enamine	EN300-337173-0.05g	5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one	2060026-96-0	95.0%	0.05g	$205.0	2025-03-18
Enamine	EN300-337173-0.1g	5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one	2060026-96-0	95.0%	0.1g	$306.0	2025-03-18
Enamine	EN300-337173-0.25g	5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one	2060026-96-0	95.0%	0.25g	$438.0	2025-03-18
Enamine	EN300-337173-0.5g	5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one	2060026-96-0	95.0%	0.5g	$691.0	2025-03-18
Enamine	EN300-337173-1.0g	5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one	2060026-96-0	95.0%	1.0g	$884.0	2025-03-18
Enamine	EN300-337173-2.5g	5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one	2060026-96-0	95.0%	2.5g	$1735.0	2025-03-18
Enamine	EN300-337173-5.0g	5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one	2060026-96-0	95.0%	5.0g	$2566.0	2025-03-18
Enamine	EN300-337173-10.0g	5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one	2060026-96-0	95.0%	10.0g	$3807.0	2025-03-18